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Compound of Interest

Compound Name: tert-Butyl 2-ethylperoxybutyrate

Cat. No.: B1618040

Note to the Reader: Comprehensive safety data for tert-Butyl 2-ethylperoxybutyrate (CAS
No. 2550-33-6) is not widely available in public-domain safety data sheets (SDS). Much of the
readily accessible data pertains to its analogue, tert-butyl 2-ethylperoxyhexanoate. This guide
summarizes the available data for tert-butyl 2-ethylperoxybutyrate and outlines the standard
experimental protocols used to determine the safety profile of such chemicals, providing a
framework for its risk assessment.

Physicochemical Properties

The following table summarizes the known quantitative physicochemical data for tert-Butyl 2-
ethylperoxybutyrate. This information is crucial for understanding its behavior under various
laboratory and industrial conditions.
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Property Value Source
Molecular Formula C10H2003 [1]
Molecular Weight 188.264 g/mol [1]
Density 0.923 g/cm? [1]
Boiling Point 209.1°C at 760 mmHg [1]
Flash Point 62.3°C [1]
Refractive Index 1.422 [1]
Vapor Pressure 0.207 mmHg at 25°C [1]
EINECS No. 219-850-0 [1][2]

Core Hazards and Classification

While a specific Globally Harmonized System (GHS) classification for tert-butyl 2-
ethylperoxybutyrate is not available, as an organic peroxide, it should be treated with extreme
caution. Organic peroxides are a class of compounds characterized by the presence of a
peroxide functional group (-O-O-) bonded to organic substituents. This structural feature makes
them thermally unstable and potent oxidizing agents.

The primary hazards associated with organic peroxides include:

» Thermal Instability: They can undergo self-accelerating exothermic decomposition when
heated above a certain temperature, known as the Self-Accelerating Decomposition
Temperature (SADT). This can lead to the rapid evolution of flammable and/or toxic gases,
pressure buildup, and potentially, fire or explosion.

o Explosive Properties: Many organic peroxides are sensitive to shock, friction, or
contamination, which can trigger explosive decomposition.

o Oxidizing Nature: They can react violently with other materials, especially reducing agents
and combustibles, promoting fire.
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o Health Hazards: Depending on the specific structure, they can cause severe skin and eye
irritation or corrosion, may be toxic if ingested, inhaled, or absorbed through the skin, and
can act as skin sensitizers.

The following diagram illustrates the logical workflow for assessing the hazards of an organic
peroxide.
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Hazard assessment workflow for an organic peroxide.

Standard Experimental Protocols for Safety
Assessment
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The quantitative safety data required for a comprehensive SDS is generated through
standardized experimental protocols, such as those established by the Organisation for
Economic Co-operation and Development (OECD). Below are detailed methodologies for key
toxicological endpoints.

Acute Oral Toxicity (OECD Test Guideline 401 -
Historical Context)

Although now replaced by alternative methods (TG 420, 423, 425) to reduce animal usage, the
principles of OECD 401 are foundational for understanding LDso values.[3][4]

o Objective: To determine the median lethal dose (LDso)—the single dose of a substance that
causes the death of 50% of a group of test animals when administered orally.

o Test Animals: Typically, healthy, young adult laboratory rodents (e.g., rats) are used.[5] At
least 5 animals, usually of the same sex, are used for each dose level.[5]

e Procedure:

o Acclimatization: Animals are acclimatized to laboratory conditions (e.g., 22°C + 3°C, 30-
70% humidity, 12h light/dark cycle) for at least five days.[5][6]

o Fasting: Animals are fasted prior to dosing (e.g., overnight for rats) to promote absorption
of the test substance.[5]

o Administration: The test substance is administered in graduated doses to several groups
of animals.[5] Administration is performed in a single dose via gavage using a stomach
tube or cannula.[5]

o Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes
for at least 14 days.[3] Body weight is recorded weekly.

o Necropsy: All animals that die during the test and all surviving animals at the end of the
observation period are subjected to a gross necropsy.[5]

o Data Analysis: The LDso is calculated using appropriate statistical methods.
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Acute Dermal Toxicity (OECD Test Guideline 402)

This test assesses the potential hazard from short-term dermal exposure to a substance.[7]

o Objective: To determine the acute toxicity of a substance applied to the skin, often to
establish an LDso or classify its hazard potential.

e Test Animals: Adult rats (200-300g) or rabbits are commonly used.[6] The test often uses a
single sex (typically females).[6]

e Procedure:

o Preparation: The day before the test, fur is removed from the dorsal area of the animal,
creating an exposure area of at least 10% of the total body surface.[6][8]

o Application: The test substance (if solid, moistened with a vehicle like water) is applied
uniformly over the shaved area.[8] The area is then covered with a porous gauze dressing
and non-irritating tape.[8]

o Exposure: The substance is held in contact with the skin for a 24-hour period.[7]

o Observation: Animals are observed for signs of toxicity for at least 14 days.[7] Body
weights are measured weekly, and all animals undergo a gross necropsy at the end of the
study.[7]

o Endpoint: The test allows for classification of the substance according to the Globally
Harmonised System (GHS) based on mortality and toxic effects.[9]

Acute Inhalation Toxicity (OECD Test Guideline 403)

This guideline provides information on health hazards arising from short-term exposure to an
airborne substance.[10][11]

e Objective: To determine the median lethal concentration (LCso)—the concentration of a
substance in air that causes the death of 50% of a group of test animals during a specified
exposure period.[12]

o Test Animals: The preferred species is the young adult rat (8 to 12 weeks old).[12][13]
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e Procedure:

(¢]

Atmosphere Generation: The substance is generated as a gas, vapor, or aerosol within an
inhalation chamber at specified concentrations.

o Exposure: Groups of animals are exposed to at least three different concentrations of the
test substance. The standard exposure duration is 4 hours.[12]

o Observation: Following exposure, the animals are observed for at least 14 days.[10][12]
Detailed observations for signs of toxicity are made daily, and body weights are recorded.

o Necropsy: All animals are subjected to a gross autopsy.[12]

o Data Analysis: The LCso and its confidence limits are calculated. The guideline also
describes a "Concentration x Time" protocol to provide a more detailed quantitative risk
assessment.[10][13]

Aquatic Toxicity: Acute Immobilisation Test (OECD Test
Guideline 202)

This test is used to determine the ecotoxicological effects of a substance on freshwater
invertebrates.

» Objective: To determine the median effective concentration (ECso) that causes immobilization
in 50% of the exposed Daphnia sp. (water fleas) over a 48-hour period.[14][15]

o Test Organism: Young daphnids (Daphnia magna), less than 24 hours old at the start of the
test.[16][17]

e Procedure:

o Exposure: Daphnids are exposed to a range of concentrations of the test substance
(typically a geometric series of five concentrations) in a defined test medium.[16][18] A
control group with no test substance is run in parallel.

o Conditions: The test is conducted for 48 hours under controlled temperature and lighting
conditions.[16]
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o Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.[15] An
animal is considered immobilized if it cannot swim within 15 seconds after gentle agitation
of the test vessel.[14]

o Analysis: The concentrations of the test substance in the media are typically verified
analytically at the beginning and end of the test.[14][16]

e Endpoint: The 48-hour ECso is calculated, which is a key value for environmental hazard
classification.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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